![molecular formula C11H15N3O2 B8381005 3-[2-(ISOPROPYLAMINO)ETHYL]-3H-OXAZOLO[4,5-b]PYRIDIN-2-ONE](/img/structure/B8381005.png)
3-[2-(ISOPROPYLAMINO)ETHYL]-3H-OXAZOLO[4,5-b]PYRIDIN-2-ONE
Cat. No. B8381005
M. Wt: 221.26 g/mol
InChI Key: UMAXCXJAOXNRBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05155116
Procedure details
0.1 mol of isopropylamine and 0.01 mol of 3-(2-bromoethyl)-3H-oxazolo[4,5-b]pyridin-2-one, dissolved beforehand in 40 cm3 of acetonitrile, are introduced into a 100-cm3 ground-necked round-bottomed flask equipped with a reflux condenser. The mixture is heated to reflux for 15 hours. After cooling, the precipitate obtained is drained, dried and recrystallized.
Quantity
0.01 mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]([NH2:4])([CH3:3])[CH3:2].Br[CH2:6][CH2:7][N:8]1[C:12]2=[N:13][CH:14]=[CH:15][CH:16]=[C:11]2[O:10][C:9]1=[O:17]>C(#N)C>[CH:1]([NH:4][CH2:6][CH2:7][N:8]1[C:12]2=[N:13][CH:14]=[CH:15][CH:16]=[C:11]2[O:10][C:9]1=[O:17])([CH3:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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0.1 mol
|
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Type
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reactant
|
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Smiles
|
C(C)(C)N
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Name
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|
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Quantity
|
0.01 mol
|
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Type
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reactant
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Smiles
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BrCCN1C(OC=2C1=NC=CC2)=O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
|
C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are introduced into a 100-cm3 ground-necked round-bottomed flask
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CUSTOM
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Type
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CUSTOM
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|
Details
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equipped with a reflux condenser
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 15 hours
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Duration
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15 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the precipitate obtained
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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dried
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CUSTOM
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Type
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CUSTOM
|
|
Details
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recrystallized
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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C(C)(C)NCCN1C(OC=2C1=NC=CC2)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
